Bromine

• CAS No.: 7726-95-6
• Product Name: Bromine
• Molecular Formula: Br2
• Molecular Weight: 159.81 g/mol
• IUPAC Name: molecular bromine
• Standard InChI: InChI=1S/Br2/c1-2
• Standard InChIKey: GDTBXPJZTBHREO-UHFFFAOYSA-N
• Impurities: Typical, freshly prepared bromine from a modern plant is likely to be at least 99.9% pure. Probable impurities are chlorine, moisture & org material at levels of less than 50 ppm each. Specifications ... for reagent-grade bromine allow up to 0.3% chlorine, 0.05% iodine, 0.002% sulfur, & nonvolatile matter 0.015% maximum.
• SMILES: BrBr
• Canonical SMILES: BrBr
• Boiling Point: 139.2 °F at 760 mm Hg (EPA, 1998); 58.8 °C; 139°F
• Colorform: Dark reddish-brown, volatile, mobile diatomic liquid; vaporizes at room temperature; Dense, dark red, mobile liquid; vaporizes readily at room temperature to give a red vapo
• Density: 3.1023 at 77 °F (EPA, 1998); 3.1023 at 25 °C/4 °C; Relative density (water = 1): 3.1; 3.1023; 3.12
• Melting Point: 19 °F (EPA, 1998); -7.2 °C; 19°F
• Physical Description: Bromine is a dark reddish-brown fuming liquid with a pungent odor. Denser than water and soluble in water. Hence sinks in water. Toxic by inhalation. Accelerates the burning of combustible material. It is very corrosive to tissue and to metals.; GasVapor; Liquid; FUMING RED-TO-BROWN LIQUID WITH PUNGENT ODOUR.; Dark reddish-brown, fuming liquid with suffocating, irritating fumes.
• Description: Bromine is a dark reddish-brown fuming liquid with a pungent odor. Denser than water and soluble in water. Hence sinks in water. Toxic by inhalation. Accelerates the burning of combustible material. It is very corrosive to tissue and to metals.; Bromine, also known as brom or BR2, belongs to the class of inorganic compounds known as homogeneous halogens. These are inorganic non-metallic compounds in which the largest atom is a nobel gas. Outside of the human body, bromine can be found in a number of food items such as orange bell pepper, bilberry, common grape, and white cabbage. This makes bromine a potential biomarker for the consumption of these food products. Bromine is a potentially toxic compound.; Dibromine is a diatomic bromine.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 4 % (NIOSH, 2016); Solubility in water (25 °C): 0.2141 mol/L with formation of 0.00115 mol/L of HOBr; In water, 33.6 g/L at 25 °C; Water solubility: 35.8 g/L at 20 °C; 41.7 g/L at 0 °C; Freely soluble in alcohol, ether, chloroform, carbon tetrachloride, carbon disulfide, concentrated hydrochloride acid, aq solutions of bromides; Bromine is soluble in nonpolar solvents and in certain polar solvents such as alcohol and sulfuric acid. It is miscible with ... many halogenated solvents.; Solubility in water, g/100ml at 20 °C: 4.0; 4%
• Synonyms: Bromine element; Bromine molecule (Br2); Bromitize Plus; Diatomic bromine; Dibromine
• Vapor Density: 5.51 at 59 °F (EPA, 1998) (Relative to Air); 7.139 g/L at 0 °C, 101.3 kPa; Relative vapor density (air = 1): 5.5; 5.51
• Vapor Pressure: 172 mm Hg at 69.08 °F (EPA, 1998); 212 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 23.3; 172 mmHg
• PubChem Compound: 24408
• Last Modified: Nov 11 2021